2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid

• IUPAC Name: 2-fluoro-6-[(4-methylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C14H12FNO4S/c1-9-5-7-10(8-6-9)21(19,20)16-12-4-2-3-11(15)13(12)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key: ULCHXSDWVXDCPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid, also known as FMSB, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of sulfonamides and has been shown to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX-2 and reducing the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain and swelling associated with inflammation. By inhibiting the production of prostaglandins, 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid reduces inflammation and pain. 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid also inhibits the production of nitric oxide, which further contributes to its anti-inflammatory and analgesic effects.
Biochemical and physiological effects:
2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the production of nitric oxide, which is involved in inflammation and pain. 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied for its potential therapeutic applications. It is also relatively easy to synthesize, and high purity 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid can be obtained using the method described above. However, 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid has some limitations for lab experiments. It is a sulfonamide compound, which can be prone to hydrolysis under certain conditions. It is also not very soluble in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid. One area of interest is the potential use of 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid as a therapeutic agent for the treatment of inflammatory and pain conditions in humans. Further studies are needed to determine the safety and efficacy of 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid in humans. Another area of interest is the development of novel analogs of 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid with improved pharmacological properties. Finally, studies are needed to further elucidate the mechanism of action of 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid and its effects on other biochemical pathways involved in inflammation and pain.

Synthesis Methods

The synthesis of 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid involves the reaction of 2-fluoro-6-nitrobenzoic acid with 4-methylphenylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reduced with a reducing agent like iron powder to yield 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid. This method has been described in detail in several scientific publications and has been shown to yield high purity 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid.

Scientific Research Applications

2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic properties in animal models of inflammation and pain. 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. 2-Fluoro-6-(4-methylphenylsulfonamido)benzoic acid has also been shown to inhibit the production of nitric oxide, a molecule that is involved in inflammation and pain.